Cas no 321-71-1 (7-(trifluoromethyl)quinolin-5-amine)

7-(Trifluoromethyl)quinolin-5-amine is a fluorinated quinoline derivative characterized by the presence of a trifluoromethyl group at the 7-position and an amino substituent at the 5-position of the quinoline core. This compound is of interest in medicinal and agrochemical research due to the electron-withdrawing properties of the trifluoromethyl group, which can enhance metabolic stability and binding affinity in target interactions. The amino group provides a versatile handle for further functionalization, making it a valuable intermediate in the synthesis of more complex molecules. Its structural features contribute to potential applications in the development of pharmaceuticals, particularly in kinase inhibitors and antimicrobial agents.
7-(trifluoromethyl)quinolin-5-amine structure
321-71-1 structure
Product Name:7-(trifluoromethyl)quinolin-5-amine
CAS No:321-71-1
MF:C10H7F3N2
MW:212.171192407608
MDL:MFCD22627919
CID:1016015
PubChem ID:71743578
Update Time:2025-05-27

7-(trifluoromethyl)quinolin-5-amine Chemical and Physical Properties

Names and Identifiers

    • 7-(trifluoromethyl)quinolin-5-amine
    • AKOS025146701
    • DTXSID50857329
    • AIWKCHBHDAOYRC-UHFFFAOYSA-N
    • SY258489
    • 5-Amino-7-(trifluoromethyl)quinoline
    • CS-0197147
    • MFCD22627919
    • SB72109
    • AMY25901
    • AS-41978
    • DB-229590
    • 321-71-1
    • A875682
    • MDL: MFCD22627919
    • Inchi: 1S/C10H7F3N2/c11-10(12,13)6-4-8(14)7-2-1-3-15-9(7)5-6/h1-5H,14H2
    • InChI Key: AIWKCHBHDAOYRC-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C2=CC=CN=C2C=1)N)(F)F

Computed Properties

  • Exact Mass: 212.05613272g/mol
  • Monoisotopic Mass: 212.05613272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 38.9Ų

7-(trifluoromethyl)quinolin-5-amine Pricemore >>

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